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For Researchers, Scientists, and Drug Development Professionals

Introduction
IR-820 is a near-infrared (NIR) cyanine dye that serves as an effective blood pool contrast

agent for in vivo imaging.[1][2][3] Its utility in preclinical research stems from its strong

fluorescence emission in the NIR window, which allows for deep tissue penetration and

reduced light scattering.[4][5] A key characteristic of IR-820 is the significant enhancement of

its fluorescence upon binding to serum albumin.[4][5] This interaction prolongs its circulation

time, making it an ideal candidate for angiography and the visualization of vascular leakage in

pathological conditions such as tumors and inflammation.[4][6] These application notes provide

an overview of IR-820's properties, detailed protocols for its use, and relevant experimental

data.

Properties of IR-820
IR-820 is a water-soluble organic dye with distinct spectral properties that are influenced by its

environment.[7] In aqueous solutions, it exhibits different absorption and emission maxima

compared to when it is bound to serum proteins.[7] This shift is advantageous for in vivo

applications, as the protein-bound state is predominant in the bloodstream.
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Property Value Source

Chemical Formula C46H50ClN2NaO6S2 [1]

Molecular Weight 849.47 g/mol [1][4]

Excitation Maximum (in vivo) ~710 nm [1][2][4]

Emission Maximum (in vivo) ~820 nm [1][2][4]

Excitation Maximum (in serum) ~793 nm (red-shifted) [7]

Emission Maximum (in serum) ~858 nm (red-shifted) [7]

Quantum Yield (in water) 0.313% [7]

Quantum Yield (in serum) 2.521% [7]

Mechanism of Action as a Blood Pool Agent
The functionality of IR-820 as a blood pool contrast agent is primarily due to its non-covalent

binding to serum albumin.[4][8] This interaction forms a nanoparticle-sized complex that

restricts the dye's extravasation from healthy vasculature and prolongs its circulation half-life.[4]

[8] In areas with compromised vasculature, such as tumors or sites of inflammation, the

enhanced permeability and retention (EPR) effect allows for the accumulation of the IR-820-

albumin complex, leading to a strong and persistent fluorescence signal.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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